Cas no 920761-39-3 (Benzene, 1-chloro-2-methyl-4-(phenylmethoxy)-)

• Product Name: Benzene, 1-chloro-2-methyl-4-(phenylmethoxy)-
• CAS No: 920761-39-3
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• CID: 747350
• PubChem ID: 16215179
• Update Time: 2025-05-19

Benzene, 1-chloro-2-methyl-4-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2-methyl-4-(phenylmethoxy)-
• 1-chloro-2-methyl-4-phenylmethoxybenzene
• SCHEMBL9306893
• 4-(Benzyloxy)-1-chloro-2-methylbenzene
• 920761-39-3
• DTXSID70584160
• E94111

• Inchi： 1S/C14H13ClO/c1-11-9-13(7-8-14(11)15)16-10-12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key： FKKWFONTHNNOGS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 232.0654927g/mol
• Monoisotopic Mass: 232.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2Ų

Additional information on Benzene, 1-chloro-2-methyl-4-(phenylmethoxy)-

Recent Advances in the Study of Benzene, 1-chloro-2-methyl-4-(phenylmethoxy)- (CAS: 920761-39-3) in Chemical Biology and Pharmaceutical Research

The compound Benzene, 1-chloro-2-methyl-4-(phenylmethoxy)- (CAS: 920761-39-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential use in drug development.

Recent studies have focused on the synthesis and optimization of Benzene, 1-chloro-2-methyl-4-(phenylmethoxy)-, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and reproducibility. These efforts have laid a solid foundation for further pharmacological investigations.

In terms of biological activity, preliminary in vitro studies have demonstrated that Benzene, 1-chloro-2-methyl-4-(phenylmethoxy)- exhibits promising inhibitory effects on specific enzymatic pathways involved in inflammatory responses. Researchers have identified its potential as a lead compound for the development of novel anti-inflammatory agents. Further mechanistic studies are underway to elucidate its mode of action and optimize its pharmacokinetic properties.

Additionally, the compound's potential applications in oncology have been explored. Recent findings suggest that Benzene, 1-chloro-2-methyl-4-(phenylmethoxy)- may interfere with key signaling pathways in cancer cells, leading to apoptosis and reduced proliferation. These findings have sparked interest in its use as a scaffold for designing next-generation anticancer drugs, with several derivatives currently under preclinical evaluation.

Despite these promising developments, challenges remain in the clinical translation of Benzene, 1-chloro-2-methyl-4-(phenylmethoxy)-. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further structural modifications and formulation strategies. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, Benzene, 1-chloro-2-methyl-4-(phenylmethoxy)- (CAS: 920761-39-3) represents a promising candidate for drug development, with applications spanning anti-inflammatory and anticancer therapies. Continued research and innovation in its synthesis and pharmacological evaluation will be critical to advancing this compound toward clinical use. This briefing underscores the importance of interdisciplinary collaboration in harnessing the potential of novel chemical entities in the pharmaceutical industry.